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Compound of Interest

Compound Name: 1,1-Dichlorobutane

Cat. No.: B1605458

An In-depth Technical Guide to the Physicochemical Properties of 1,1-Dichlorobutane

Introduction

1,1-Dichlorobutane, also known as butylidene chloride, is a chlorinated hydrocarbon with the
molecular formula C4HsClI2[1][2][3]. This document provides a comprehensive overview of its
key physical properties, namely its boiling point and density, for researchers, scientists, and
professionals in drug development. It includes detailed experimental protocols for the
determination of these properties and summarizes the available data.

Physical and Chemical Properties

The defining physical characteristics of 1,1-Dichlorobutane are summarized below. It is
important to note the variations in reported density values, which may be attributable to
different experimental conditions or sample purity.
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Property Value Conditions
Molecular Formula CaHsCl2

Molecular Weight 127.01 g/mol

Boiling Point 114.8 °C at 760 mmHg[1][4]

114.8-115.1 °C

at 752 mmHg[2][5]

126-128 °C

Not specified[3]

Density

1.0747 g/lcm3

at 20 °C[3]

1.0797 g/lcm3

at 25 °C[2][5]

1.0860 g/cm3 Not specified[6]

0.83 g/cm?3 Not specified[1][4]

Refractive Index 1.4305 at 25 °C[2][5]
Flash Point 18.3-19°C [41[6]

Experimental Protocols

Accurate determination of boiling point and density is critical for the identification and quality

control of chemical substances. The following sections detail standard laboratory procedures

for these measurements.

Determination of Boiling Point (Micro-Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, the micro-capillary method is a convenient and accurate

technique[7].

Apparatus:

e Small test tube

e Thermometer (-10 to 150 °C range)
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e Capillary tube (sealed at one end)

e Heating apparatus (e.g., oil bath or a MelTemp apparatus)[8]
e Rubber band or wire for attachment

Procedure:

o Sample Preparation: Add a small amount (a few milliliters) of 1,1-Dichlorobutane to the
small test tube[9][10].

o Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in
the liquid and the sealed end pointing upwards[9].

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire.
Ensure the sample is level with the thermometer bulb.

e Heating: Immerse the assembly into a heating bath (e.g., paraffin or food oil)[10]. The bath
should be heated slowly and stirred to ensure uniform temperature distribution[10].

» Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen
as a slow stream of bubbles. When the liquid's boiling point is reached, a rapid and
continuous stream of bubbles will emerge from the capillary's open end[7][11].

o Measurement: Turn off the heat source when a steady stream of bubbles is observed. As the
apparatus cools, the bubbling will slow down and stop. The boiling point is the temperature at
which the liquid just begins to enter the capillary tube[7][9].

Determination of Density

Density is the mass of a substance per unit volume (p = m/V). A straightforward and common
method involves the use of a graduated cylinder and an electronic balance[12][13].

Apparatus:
e Graduated cylinder (e.g., 25 mL or 50 mL)

» Electronic balance (accurate to at least 0.01 g)
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o Pipette or dropper
Procedure:

o Measure Mass of Empty Cylinder: Place a clean, dry graduated cylinder on the electronic
balance and tare it to zero. If taring is not possible, record the mass of the empty cylinder
(m1)[12].

e Measure Volume of Liquid: Carefully transfer a specific volume of 1,1-Dichlorobutane (e.g.,
20 mL) into the graduated cylinder. Read the volume precisely from the bottom of the
meniscus at eye level to avoid parallax error[12][13].

e Measure Mass of Liquid and Cylinder: Place the graduated cylinder containing the liquid
back on the balance and record the total mass (m2)[12].

e Calculate Density:
o Calculate the mass of the liquid: m_liquid = m2 - ma (if the balance was not tared).
o Use the formula p = mass / volume to calculate the density.

o Repeatability: For improved accuracy and precision, the measurement should be repeated
multiple times, and the average density should be calculated[12][13].

Workflow Visualization

The logical flow for the experimental determination of the physical properties of 1,1-
Dichlorobutane is illustrated below. This diagram outlines the distinct procedures for
measuring boiling point and density, culminating in the final characterization of the substance.
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Physicochemical Property Determination

Sample:
1,1-Dichlorobutane

4 Density Determindtion h (Boiling Point Determination (Micro-Method)\

1. Measure mass of 1. Place sample and
empty graduated cylinder inverted capillary in test tube

2. Add known volume 2. Heat sample
of liquid slowly in bath

3. Measure combined 3. Observe for rapid,
MERS continuous bubbles

4. Calculate 4. Cool and record temp
Density (p = m/V) when liquid enters capillary

Result: Result:

Density (g/cm3) Boiling Point (°C)

Click to download full resolution via product page

Fig 1. Experimental workflow for determining density and boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1605458?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/541-33-3_405276.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3182811_EN.htm
https://commonchemistry.cas.org/detail?cas_rn=541-33-3
https://www.guidechem.com/dictionary/en/541-33-3.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3182811.htm
https://pim-resources.coleparmer.com/sds/79646.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://phillysim.org/newmanual/exp5.pdf
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.benchchem.com/product/b1605458#boiling-point-and-density-of-1-1-dichlorobutane
https://www.benchchem.com/product/b1605458#boiling-point-and-density-of-1-1-dichlorobutane
https://www.benchchem.com/product/b1605458#boiling-point-and-density-of-1-1-dichlorobutane
https://www.benchchem.com/product/b1605458#boiling-point-and-density-of-1-1-dichlorobutane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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